Cas no 95727-39-2 (3,4,5,6-Tetramethylpyridin-2(1H)-one)

3,4,5,6-Tetramethylpyridin-2(1H)-one structure
95727-39-2 structure
Product name:3,4,5,6-Tetramethylpyridin-2(1H)-one
CAS No:95727-39-2
MF:C9H13NO
MW:151.206
CID:2819281
PubChem ID:13433062

3,4,5,6-Tetramethylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • DTXSID10540649
    • DTXCID20491436
    • 95727-39-2
    • SCHEMBL10021065
    • 3,4,5,6-Tetramethylpyridin-2(1H)-one
    • SCHEMBL16389482
    • Inchi: InChI=1S/C9H13NO/c1-5-6(2)8(4)10-9(11)7(5)3/h1-4H3,(H,10,11)
    • InChI Key: SVRMGDULMMTCIL-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 151.099714038g/mol
  • Monoisotopic Mass: 151.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 29.1Ų

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